2-(4-Fluorophenyl)-5-propylpyrimidine

• CAS No.: 95495-00-4
• Molecular Formula: C13H13FN2
• Molecular Weight: 216.25 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-5-propylpyrimidine
• InChI: InChI=1S/C13H13FN2/c1-2-3-10-8-15-13(16-9-10)11-4-6-12(14)7-5-11/h4-9H,2-3H2,1H3
• InChI Key: CTXAFVNTZWVKNC-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CN=C(N=C1)C2=CC=C(C=C2)F

Description

2-(4-Fluorophenyl)-5-propylpyrimidine is a useful research compound. Its molecular formula is C13H13FN2 and its molecular weight is 216.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a sodium methylate solution under agitation obtained by dissolving Na (2.8 g, 0.12 mol) in anhydrous methanol (20 c.c.) was added 4-fluorobenzamidine hydrochloride (10.5 g, 0.06 mol), followed by adding α-propyl-β-dimethylaminoacrolein (9.2 g, 0.06 mol), thereafter refluxing on heating for 3 hours with stirring, distilling off methanol under the atmospheric pressure after completion of the reaction, adding toluene (20cc) to the reaction residue to extract the resulting product, washing the extraction liquid with water, drying with anhydrous sodium sulfate, distilling off toluene and recrystallizing the remaining oily substance from ethanol (20 c.c.) to obtain the objective 5-propyl-2-(4-fluorophenyl)pyrimidine (7.0 g). Yield: 55%. M.P. 52.7° C.